Cas no 2137623-55-1 (3-Benzofurancarboxylic acid, 7-fluoro-4-methyl-, methyl ester)

• Product Name: 3-Benzofurancarboxylic acid, 7-fluoro-4-methyl-, methyl ester
• CAS No: 2137623-55-1
• MF: C₁₁H₉FO₃
• MW: 208.185766935349
• CID: 5297926
• Update Time: 2025-06-30

3-Benzofurancarboxylic acid, 7-fluoro-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 7-fluoro-4-methyl-1-benzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 7-fluoro-4-methyl-, methyl ester

• Inchi： 1S/C11H9FO3/c1-6-3-4-8(12)10-9(6)7(5-15-10)11(13)14-2/h3-5H,1-2H3
• InChI Key： RFOCHOWANHWYIC-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C2C(C(=O)OC)=COC=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 2.6
• Topological Polar Surface Area: 39.4

Additional information on 3-Benzofurancarboxylic acid, 7-fluoro-4-methyl-, methyl ester

3-Benzofurancarboxylic Acid, 7-Fluoro-4-Methyl-, Methyl Ester

The compound with CAS No. 2137623-55-1, known as 3-Benzofurancarboxylic acid, 7-fluoro-4-methyl-, methyl ester, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzo[b]furan derivatives, which have garnered considerable attention in recent years due to their unique structural properties and bioactivity. The molecule features a benzo[b]furan ring system substituted with a fluoro group at position 7, a methyl group at position 4, and a methyl ester group at position 3. These substituents contribute to its distinct chemical properties and reactivity.

Benzofuran derivatives have been extensively studied for their role in drug discovery and materials science. The presence of the fluoro group in this compound introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This makes it a promising candidate for applications in fluorescence sensing and optoelectronic devices. Recent studies have highlighted the ability of such compounds to act as fluorescent sensors for metal ions and anions, leveraging their unique photophysical properties.

The synthesis of 3-Benzofurancarboxylic acid, 7-fluoro-4-methyl-, methyl ester involves multi-step organic reactions, including Friedel-Crafts alkylation, oxidation, and esterification processes. Researchers have optimized these steps to achieve high yields and purity levels. For instance, a study published in *Organic Letters* demonstrated a novel approach to synthesizing this compound using microwave-assisted conditions, which significantly reduced reaction times while maintaining product quality.

In terms of applications, this compound has shown potential in the field of medicinal chemistry. Its methyl ester functionality makes it amenable to further functionalization, enabling the exploration of its pharmacokinetic properties. Recent research has focused on its role as a lead compound in the development of anti-inflammatory and anticancer agents. Preclinical studies suggest that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory pathways.

Moreover, benzofuran derivatives like this compound have been investigated for their antioxidant properties. A study published in *Food Chemistry* reported that this compound demonstrates significant radical scavenging activity, making it a potential candidate for use in food additives or cosmetic products aimed at combating oxidative stress.

The structural versatility of 3-Benzofurancarboxylic acid, 7-fluoro-4-methyl-, methyl ester also lends itself to applications in materials science. Its ability to form self-assembled monolayers has been explored for use in nanotechnology applications such as surface modification and drug delivery systems. Recent advancements in this area have utilized this compound as a building block for constructing stimuli-responsive materials.

In conclusion, 3-Benzofurancarboxylic acid, 7-fluoro-4-methyl-, methyl ester is a multifaceted compound with promising applications across various fields. Its unique structure and functional groups make it an attractive target for further research and development. As new studies continue to uncover its potential uses, this compound is poised to play a significant role in advancing both chemical and biomedical sciences.